Cas no 926194-51-6 (1-(5-methyl-1,2-oxazole-4-carbonyl)piperazine)

• Product Name: 1-(5-methyl-1,2-oxazole-4-carbonyl)piperazine
• CAS No: 926194-51-6
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 2103123
• Update Time: 2025-05-22

1-(5-methyl-1,2-oxazole-4-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• (5-methyl-4-isoxazolyl)-1-piperazinylMethanone
• 1-(5-methyl-1,2-oxazole-4-carbonyl)piperazine
• 1-[(5-methylisoxazol-4-yl)carbonyl]piperazine
• 1-[(5-methyl-1,2-oxazol-4-yl)carbonyl]piperazine

• Inchi： 1S/C9H13N3O2/c1-7-8(6-11-14-7)9(13)12-4-2-10-3-5-12/h6,10H,2-5H2,1H3
• InChI Key： RYCFEBKTXIVOSM-UHFFFAOYSA-N
• SMILES： O=C(C1C=NOC=1C)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Topological Polar Surface Area: 58.4

Additional information on 1-(5-methyl-1,2-oxazole-4-carbonyl)piperazine

Compound CAS No. 926194-51-6: 1-(5-Methyl-1,2-Oxazole-4-Carbonyl)Piperazine

CAS No. 926194-51-6, also known as 1-(5-methyl-1,2-oxazole-4-carbonyl)piperazine, is a chemical compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound is characterized by its piperazine ring, which is a six-membered ring containing two nitrogen atoms, and its oxazole moiety, a five-membered ring with two double bonds and one oxygen atom. The presence of the methyl group on the oxazole ring adds to the compound's complexity and potential reactivity.

The synthesis of 1-(5-methyl-1,2-oxazole-4-carbonyl)piperazine involves a series of carefully controlled reactions to ensure the desired product is achieved with high purity and yield. Recent advancements in synthetic chemistry have made it possible to optimize the reaction conditions, such as temperature, pressure, and catalyst selection, to enhance the efficiency of the synthesis process.

In terms of applications, this compound has shown promise in several fields due to its versatile structure. For instance, in pharmaceutical research, it has been explored as a potential drug candidate for treating various diseases due to its ability to interact with specific biological targets. Additionally, it has been utilized as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties.

The structural features of CAS No. 926194-51-6 make it an interesting subject for further research into its physical and chemical properties. Studies have been conducted to investigate its solubility, stability under different conditions, and reactivity with other chemicals. These studies are crucial for understanding how this compound can be effectively utilized in practical applications.

Recent research has also focused on the environmental impact of this compound and its degradation pathways under various conditions such as light exposure or microbial action. Understanding these aspects is essential for ensuring that the use of this compound does not pose any significant risks to the environment or human health.

In conclusion, 1-(5-methyl-1,2-oxazole-4-carbonyl)piperazine, with its unique structure and versatile properties, continues to be an area of active research across multiple disciplines. Its potential applications span from drug development to material science, making it a valuable compound for further exploration and innovation.